Cas no 1339371-22-0 (4-{1-(3-chlorophenyl)ethylamino}butan-2-ol)

• Product Name: 4-{1-(3-chlorophenyl)ethylamino}butan-2-ol
• CAS No: 1339371-22-0
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• CID: 5178639
• PubChem ID: 64927533
• Update Time: 2025-05-19

4-{1-(3-chlorophenyl)ethylamino}butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-{[1-(3-chlorophenyl)ethyl]amino}butan-2-ol
• 2-Butanol, 4-[[1-(3-chlorophenyl)ethyl]amino]-
• 4-{1-(3-chlorophenyl)ethylamino}butan-2-ol

• Inchi： 1S/C12H18ClNO/c1-9(15)6-7-14-10(2)11-4-3-5-12(13)8-11/h3-5,8-10,14-15H,6-7H2,1-2H3
• InChI Key： GELRDRFOBJOGNU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C)NCCC(C)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 177
• XLogP3: 2.4
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-{1-(3-chlorophenyl)ethylamino}butan-2-ol

Comprehensive Overview of 4-{1-(3-chlorophenyl)ethylamino}butan-2-ol (CAS No. 1339371-22-0)

4-{1-(3-chlorophenyl)ethylamino}butan-2-ol (CAS No. 1339371-22-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, characterized by its chlorophenyl and ethylamino functional groups, is often explored for its potential applications in drug development and molecular studies. Researchers are particularly interested in its stereochemistry and bioactivity, which make it a valuable candidate for targeted therapeutic interventions.

In recent years, the demand for customized synthetic intermediates like 4-{1-(3-chlorophenyl)ethylamino}butan-2-ol has surged, driven by advancements in precision medicine and high-throughput screening. The compound's molecular weight and solubility profile are frequently discussed in scientific forums, as these properties are critical for its formulation in various research applications. Additionally, its metabolic stability and receptor binding affinity are key areas of investigation, aligning with the growing focus on kinase inhibitors and GPCR-targeted therapies.

The synthesis of CAS No. 1339371-22-0 involves multi-step organic reactions, often requiring chiral resolution techniques to achieve enantiomeric purity. This aspect is particularly relevant to the pharmaceutical industry, where enantioselective synthesis is a hot topic. Researchers frequently search for optimized synthetic routes and green chemistry alternatives to improve yield and reduce environmental impact. The compound's stability under physiological conditions is another area of interest, as it influences its suitability for in vivo studies.

From a commercial perspective, 4-{1-(3-chlorophenyl)ethylamino}butan-2-ol is often listed in catalogs of fine chemicals and research reagents. Suppliers emphasize its high purity grade and batch-to-batch consistency, which are critical for reproducible experimental results. The compound's storage conditions and handling precautions are also frequently queried by laboratory personnel, reflecting the broader trend of lab safety awareness in the scientific community.

In the context of drug discovery, CAS No. 1339371-22-0 is often compared to structurally similar compounds, such as beta-adrenergic ligands and dopamine analogs. These comparisons are part of a larger discussion on structure-activity relationships (SAR), a cornerstone of modern medicinal chemistry. The compound's potential role in neurological disorders and cardiovascular research is another area of active exploration, though further studies are needed to validate these applications.

As the scientific community continues to explore the versatility of 4-{1-(3-chlorophenyl)ethylamino}butan-2-ol, its relevance in academic research and industrial R&D is expected to grow. The compound's patent status and regulatory compliance are additional factors that researchers consider when planning experiments. With the rise of computational chemistry tools, virtual screening of CAS No. 1339371-22-0 and its derivatives is becoming increasingly common, offering new insights into its potential uses.

In summary, 4-{1-(3-chlorophenyl)ethylamino}butan-2-ol (CAS No. 1339371-22-0) represents a compelling subject of study for chemists and pharmacologists alike. Its structural complexity and functional diversity make it a valuable asset in the quest for novel bioactive molecules. As research methodologies evolve, this compound is likely to remain at the forefront of innovative therapeutic development and scientific discovery.